Cas no 96088-62-9 (propan-2-yl prop-2-ynoate)

• Product Name: propan-2-yl prop-2-ynoate
• CAS No: 96088-62-9
• MF: C₆H₈O₂
• MW: 112.126522064209
• MDL: MFCD23844325
• CID: 751580
• PubChem ID: 15626755
• Update Time: 2025-05-20

propan-2-yl prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 1-methylethyl ester
• propan-2-yl prop-2-ynoate
• PROPIOLIC ACID ISO-PROPYL ESTER
• 1-Methylethyl 2-propynoate (ACI)
• Propiolic acid, isopropyl ester (6CI)
• Isopropyl 2-propynoate
• Isopropyl acetylenecarboxylate
• Isopropyl propiolate
• Isopropyl propynoate

• MDL： MFCD23844325
• Inchi： 1S/C6H8O2/c1-4-6(7)8-5(2)3/h1,5H,2-3H3
• InChI Key： OXXHZTDBNXEEFU-UHFFFAOYSA-N
• SMILES： O=C(OC(C)C)C#C

Additional information on propan-2-yl prop-2-ynoate

A Comprehensive Overview of Propan-2-Yl Prop-2-Ynoate (CAS No. 96088-62-9)

Propan-2-Yl Prop-2-Ynoate, also known by its CAS registry number 96088-62-9, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, classified as a propargyl ester, belongs to the broader category of acetylenic esters, which are widely recognized for their unique chemical properties and diverse applications.

Propan-2-Yl Propargyl Ester is a derivative of propargyl alcohol, where the hydroxyl group is replaced by an acetyl group derived from propanoic acid. Its molecular formula is C5H8O, and it exists as a colorless liquid with a pleasant odor. The compound is sparingly soluble in water but exhibits excellent solubility in organic solvents such as dichloromethane, ethyl acetate, and THF.

Recent advancements in synthetic chemistry have led to innovative methods for the production of Propan-2-Yl Propargyl Ester. Traditionally, it has been synthesized via the reaction of propargyl alcohol with propanoic acid under acidic conditions, often utilizing catalysts such as sulfuric acid or p-toluenesulfonic acid to facilitate esterification. However, modern techniques now employ more efficient methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, which significantly enhance reaction yields and reduce production times.

The applications of Propan-2-Yl Propargyl Ester span across multiple industries due to its unique reactivity and functional group compatibility. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive molecules and drug candidates. Its ability to undergo nucleophilic addition reactions makes it particularly valuable in the construction of complex molecular frameworks.

In the field of materials science, Propan-2-Yl Propargyl Ester has emerged as a key component in the development of advanced polymers and coatings. Its use in click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), has revolutionized the way researchers design and synthesize high-performance materials with tailored properties.

Recent studies have also highlighted the potential of Propan-2-Yl Propargyl Ester in green chemistry applications. Researchers have demonstrated its utility as a sustainable building block for bio-based polymers and surfactants, aligning with global efforts to transition towards more environmentally friendly chemical processes.

From an environmental standpoint, understanding the fate and behavior of Propan-2-Yl Propargyl Ester in natural systems is crucial for assessing its ecological impact. Studies conducted under controlled laboratory conditions reveal that the compound undergoes rapid biodegradation under aerobic conditions, suggesting minimal persistence in aquatic environments when properly managed.

The increasing demand for Propanoate Esters across various industries underscores the importance of optimizing their production processes and exploring novel applications. Collaborative efforts between academia and industry are expected to drive further innovation in this field, paving the way for new discoveries that will shape the future of organic synthesis.